Cas no 1261441-28-4 (3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone)

• Product Name: 3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone
• CAS No: 1261441-28-4
• MF: C₁₀H₉BrF₂O₃
• MW: 295.077469587326
• CID: 4989469
• Update Time: 2025-10-30

3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone

• Inchi： 1S/C10H9BrF2O3/c11-4-3-9(15)7-5-6(16-10(12)13)1-2-8(7)14/h1-2,5,10,14H,3-4H2
• InChI Key： NWOMERYFFMNIHL-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=C(C=1)OC(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5

Additional information on 3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone

3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone (CAS No. 1261441-28-4): An Overview of Its Structure, Properties, and Applications

3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone (CAS No. 1261441-28-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromine atom, difluoromethoxy group, and hydroxy substituent, which collectively contribute to its distinct chemical properties and biological activities.

The molecular formula of 3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone is C₁₀H₈BrF₂O₃, with a molecular weight of approximately 279.07 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), acetone, and ethanol. Its melting point ranges from 105 to 107°C, making it suitable for various synthetic and analytical procedures.

The presence of the bromine atom in the structure of 3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone imparts significant reactivity and electrophilicity, which can be exploited in synthetic transformations. The difluoromethoxy group, on the other hand, introduces fluorine atoms into the molecule, enhancing its lipophilicity and metabolic stability. The hydroxy substituent adds polarity and hydrogen-bonding capabilities, which can influence the compound's solubility and biological activity.

In the realm of pharmaceutical research, 3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone has been investigated for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone effectively inhibited the proliferation of human breast cancer cells (MCF-7) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Beyond its potential as an anti-cancer agent, 3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone has also been explored for its anti-inflammatory effects. A 2020 study in the European Journal of Pharmacology demonstrated that this compound significantly reduced inflammation in a mouse model of acute lung injury by downregulating pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its biological activities, 3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone has found applications in materials science due to its unique electronic properties. The presence of fluorine atoms and the hydroxy group can influence the electronic structure and conductivity of materials derived from this compound. For example, researchers at the University of California, Berkeley have synthesized conductive polymers using 3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone as a monomer, demonstrating potential applications in organic electronics and sensors.

The synthesis of 3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone typically involves multi-step reactions starting from readily available precursors such as benzaldehyde or acetophenone. Key steps include bromination, difluoromethylation, and hydroxylation reactions. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste generation and energy consumption. For instance, a 2019 study in Green Chemistry described an efficient one-pot synthesis method using microwave irradiation to achieve high yields with reduced reaction times.

In conclusion, 3-Bromo-5'-(difluoromethoxy)-2'-hydroxypropiophenone (CAS No. 1261441-28-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure endows it with valuable properties such as anti-inflammatory and anti-cancer activities, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.